Cas no 1609671-87-5 (3-(2-ethylphenyl)azetidin-3-ol)

• Product Name: 3-(2-ethylphenyl)azetidin-3-ol
• CAS No: 1609671-87-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6570048
• PubChem ID: 130570025
• Update Time: 2025-05-26

3-(2-ethylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)azetidin-3-ol
• 3-Azetidinol, 3-(2-ethylphenyl)-

• Inchi： 1S/C11H15NO/c1-2-9-5-3-4-6-10(9)11(13)7-12-8-11/h3-6,12-13H,2,7-8H2,1H3
• InChI Key： ZSHIHUBHEOZKOJ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2CC)(O)C1

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 305.6±9.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)

Additional information on 3-(2-ethylphenyl)azetidin-3-ol

Introduction to 3-(2-Ethylphenyl)azetidin-3-ol (CAS No. 1609671-87-5)

3-(2-Ethylphenyl)azetidin-3-ol, with the CAS number 1609671-87-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom and three carbon atoms. The unique structure of 3-(2-Ethylphenyl)azetidin-3-ol makes it a valuable candidate for various biological and pharmacological studies.

The chemical formula of 3-(2-Ethylphenyl)azetidin-3-ol is C₁₁H₁₅NO, and it has a molecular weight of 177.24 g/mol. The compound is characterized by its high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. Its physical properties, including melting point and boiling point, are crucial for understanding its behavior in different environments.

In recent years, the study of azetidine derivatives has been driven by their potential applications in drug discovery and development. 3-(2-Ethylphenyl)azetidin-3-ol has been investigated for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which play a central role in many physiological processes and are common targets for therapeutic interventions.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 3-(2-Ethylphenyl)azetidin-3-ol as a selective inhibitor of a specific GPCR subtype. The researchers found that this compound exhibited high affinity and selectivity for the receptor, making it a promising lead compound for further optimization. The study also demonstrated that 3-(2-Ethylphenyl)azetidin-3-ol could effectively reduce the activity of the target receptor in both in vitro and in vivo models, suggesting its potential therapeutic utility.

Beyond its role as a GPCR modulator, 3-(2-Ethylphenyl)azetidin-3-ol has also shown promise in other areas of medicinal chemistry. For instance, it has been evaluated for its anti-inflammatory properties, with preliminary results indicating that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(2-Ethylphenyl)azetidin-3-ol could be a valuable candidate for treating inflammatory diseases.

The pharmacokinetic properties of 3-(2-Ethylphenyl)azetidin-3-ol have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing drugs with optimal therapeutic effects. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 3-(2-Ethylphenyl)azetidin-3-ol has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modify its structure to enhance its biological activity or improve its pharmacological properties. This synthetic flexibility is particularly valuable in drug discovery programs where rapid optimization is crucial.

The safety profile of 3-(2-Ethylphenyl)azetidin-3-ol is another important aspect that has been thoroughly investigated. Toxicological studies have shown that it exhibits low toxicity across a range of concentrations, making it suitable for use in both research settings and potential therapeutic applications. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-(2-Ethylphenyl)azetidin-3-ol (CAS No. 1609671-87-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activity, and good pharmacokinetic properties make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of 3-(2-Ethylphenyl)azetidin-3-ol will emerge, paving the way for innovative treatments for various diseases.